Cas no 1374658-94-2 (tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1374658-94-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD28977517
• CID: 5096586
• PubChem ID: 56962173
• Update Time: 2026-03-02

tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate
• 2-Boc-2-azaspiro[3.3]heptane-6-carbonitrile
• C90957
• 1374658-94-2
• t-Butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate
• AS-84552
• DB-085233
• MFCD28977517
• AKOS032961015
• tert-butyl6-cyano-2-azaspiro[3.3]heptane-2-carboxylate
• SCHEMBL15472735
• SY313757
• 2-Boc-6-cyano-2-azaspiro[3.3]heptane

• MDL： MFCD28977517
• Inchi： 1S/C12H18N2O2/c1-11(2,3)16-10(15)14-7-12(8-14)4-9(5-12)6-13/h9H,4-5,7-8H2,1-3H3
• InChI Key： YVUMMKZOFGYPLS-UHFFFAOYSA-N
• SMILES： C1C2(CC(C#N)C2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate

Introduction to tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1374658-94-2)

Tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1374658-94-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The spirocyclic framework provides a rigid scaffold that can enhance the pharmacological properties of molecules, making them valuable candidates for drug discovery and development.

The chemical structure of tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate consists of a spirocyclic core with a tert-butyl group and a cyano substituent. The tert-butyl group is known for its steric hindrance, which can influence the conformational stability and solubility of the molecule. The cyano group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions, making it an attractive moiety for synthetic chemists and medicinal chemists alike.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. One notable area of research involves the use of these compounds as inhibitors of specific enzymes and receptors. For instance, tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate has shown promise as an inhibitor of protein kinases, which are key enzymes involved in cell signaling pathways. Protein kinases are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. By selectively inhibiting these enzymes, compounds like tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate can potentially offer new therapeutic options.

The synthesis of tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate has been optimized through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the use of transition metal-catalyzed reactions to construct the spirocyclic core efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyano group onto the spirocyclic scaffold. These synthetic methods not only facilitate the preparation of the target compound but also enable the synthesis of analogs with varying substituents, thereby expanding the scope for structure-activity relationship (SAR) studies.

Beyond its potential as an enzyme inhibitor, tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate has also been investigated for its effects on cellular processes such as apoptosis and autophagy. Apoptosis is a programmed cell death mechanism that plays a crucial role in maintaining tissue homeostasis and eliminating damaged or dysfunctional cells. Autophagy, on the other hand, is a cellular recycling process that helps cells survive under stress conditions. Compounds that modulate these processes can have significant implications for treating diseases characterized by dysregulated cell death or survival pathways.

In preclinical studies, tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate has demonstrated promising activity against various cancer cell lines. It has been shown to induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxic effect. Additionally, this compound has exhibited antiproliferative activity by inhibiting cell cycle progression and inducing G1 phase arrest. These findings highlight the potential of tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate as a lead compound for further development into anticancer agents.

The pharmacokinetic properties of tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential attributes for successful drug development. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

In conclusion, tert-butyl 6-cyano-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 1374658-94-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.